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Compound of Interest

Compound Name: PV1115

Cat. No.: B15584084

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the preparation and use of PV-
1115 stock solutions in a laboratory setting. PV-1115 is a potent and highly selective inhibitor of
Checkpoint Kinase 2 (Chk2), a critical enzyme in the DNA damage response pathway. Accurate
preparation of stock solutions is paramount for obtaining reliable and reproducible experimental
results.

Quantitative Data for PV-1115

Sourcing chemical and physical data from reliable suppliers is essential before beginning any
experimental work. The following table summarizes the key quantitative data for PV-1115.[1][2]
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Parameter Value Notes
Synonyms PV 1115
CAS Number 1093793-10-2
Molecular Formula C20H19N703
Crucial for accurate molar
Molecular Weight 405.42 g/mol concentration calculations.[1]
[2]
A high degree of purity is
Purity >98% (HPLC) necessary for in vitro assays.
[1]
Demonstrates high selectivity
Chk2: 0.14 nMChk1: 66,000 _
IC50 for Chk2 over other kinases.[2]
NMRSK2: >100,000 nM
[4]
) Visual confirmation of
Appearance Solid Powder

compound integrity.

Recommended Solvent

Dimethyl Sulfoxide (DMSO)

The most common solvent for
creating high-concentration
stock solutions of kinase
inhibitors.[5]

Storage (Solid)

-20°C for up to 12 months

For long-term storage, it is
recommended to store PV-
1115 as a solid at -20°C.[6]

Storage (In Solvent)

-80°C for up to 6 months

Stock solutions in DMSO
should be aliquoted and stored
at -80°C to minimize freeze-

thaw cycles.[6]

Experimental Protocols
Preparation of a 10 mM PV-1115 Stock Solution in DMSO
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This protocol details the steps for preparing a 10 mM stock solution of PV-1115, a common

starting concentration for many experiments.

Materials and Equipment:

PV-1115 solid powder

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade
Sterile, amber, or opaque microcentrifuge tubes
Calibrated analytical balance

Vortex mixer

Pipettes and sterile tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:

Calculate the Required Mass: To prepare a 10 mM stock solution, the mass of PV-1115
needed can be calculated using the following formula:

Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)

For 1 mL of a 10 mM solution: Mass (mg) = 0.010 mol/L x 0.001 L x 405.42 g/mol x 1000
mg/g = 4.05 mg

Weighing the Compound:

o Before opening, allow the vial of PV-1115 to equilibrate to room temperature to prevent
condensation.

o In a chemical fume hood, accurately weigh 4.05 mg of PV-1115 powder and transfer it to a
sterile microcentrifuge tube.

Dissolution:

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15584084?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

o Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the PV-1115
powder.

o Securely cap the tube and vortex the solution until the compound is completely dissolved.
Gentle warming in a 37°C water bath may aid dissolution, but the stability of the
compound under these conditions should be considered.[6]

» Aliquoting and Storage:

o To prevent degradation from repeated freeze-thaw cycles, aliquot the stock solution into
smaller, single-use volumes (e.g., 10-20 pL) in sterile, clearly labeled microcentrifuge
tubes.[6]

o Store the aliquots at -80°C for long-term storage.[6]

Preparation of Working Solutions

Working solutions should be prepared by diluting the high-concentration stock solution in the
appropriate aqueous experimental medium (e.g., cell culture medium or assay buffer).

Important Considerations:

o To avoid precipitation, it is recommended to first make intermediate dilutions of the stock
solution in DMSO before the final dilution into the aqueous medium.[7]

e The final concentration of DMSO in the experimental medium should be kept low (typically <
0.1%) to avoid solvent-induced cellular toxicity. A vehicle control with the same final DMSO
concentration should always be included in experiments.[3]

Signaling Pathway and Experimental Workflow
Diagrams

The following diagrams, created using Graphviz, illustrate the Chk2 signaling pathway and the
experimental workflow for preparing PV-1115 stock solutions.
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Caption: Experimental workflow for preparing PV-1115 stock solutions.
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Caption: The ATM-Chk2 signaling pathway in response to DNA damage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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